Cas no 1803773-85-4 (Methyl 3-cyano-2-iodo-5-methylbenzoate)

• Product Name: Methyl 3-cyano-2-iodo-5-methylbenzoate
• CAS No: 1803773-85-4
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 4951783
• Update Time: 2025-10-31

Methyl 3-cyano-2-iodo-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-iodo-5-methylbenzoate

• Inchi： 1S/C10H8INO2/c1-6-3-7(5-12)9(11)8(4-6)10(13)14-2/h3-4H,1-2H3
• InChI Key： GTMZUSBZTGMPRZ-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(C)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-2-iodo-5-methylbenzoate

Methyl 3-Cyano-2-Iodo-5-Methylbenzoate: A Comprehensive Overview

Methyl 3-cyano-2-iodo-5-methylbenzoate, identified by the CAS number 1803773-85-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, and an iodo group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of methyl 3-cyano-2-iodo-5-methylbenzoate typically involves multi-step organic reactions, often leveraging modern catalytic methods and cross-coupling techniques. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex molecules with high enantioselectivity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the iodo group at the desired position on the aromatic ring. This approach not only enhances the yield but also improves the purity of the final product.

One of the most promising applications of methyl 3-cyano-2-iodo-5-methylbenzoate lies in its use as an intermediate in drug discovery. The compound's ability to undergo various transformations, such as nucleophilic substitution and coupling reactions, makes it an ideal candidate for constructing bioactive molecules. Recent studies have highlighted its potential in targeting specific enzymes involved in cancer pathways. For example, researchers have utilized this compound as a building block to develop inhibitors for kinase enzymes, which are critical in cell signaling and proliferation.

In addition to its role in pharmaceuticals, methyl 3-cyano-2-iodo-5-methylbenzoate has also found applications in materials science. The compound's electronic properties, influenced by the cyano and iodo groups, make it suitable for use in organic electronics. Recent research has explored its integration into conjugated polymers for applications such as flexible displays and photovoltaic devices. The ability to tune the electronic properties through functional group modifications has further expanded its utility in this field.

The structural versatility of methyl 3-cyano-2-iido-methlbenzoate also lends itself to agrochemical applications. Its potential as a herbicide or fungicide precursor has been investigated due to its ability to disrupt key biochemical pathways in plants and pathogens. Researchers have reported promising results in laboratory studies, where derivatives of this compound demonstrated selective activity against target organisms without significant toxicity to non-target species.

From a synthetic perspective, the preparation of methyl 3-cyano-iido-methlbenzoate involves a series of carefully optimized steps to ensure high purity and yield. The introduction of the iodo group is particularly challenging due to its sensitivity to oxidation and reduction conditions. However, recent advancements in iodination techniques, such as electrophilic iodination using iodine-based reagents under mild conditions, have significantly improved the process.

In conclusion, methyl 3-cyano-iido-methlbenzoate stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and agrochemistry. As ongoing research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.